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Compound of Interest

Compound Name: 4-(2-Furyl)benzaldehyde

Cat. No.: B1333208 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a detailed, step-by-step procedure for the safe disposal of 4-(2-
Furyl)benzaldehyde, a combustible and hazardous chemical compound. Adherence to these

protocols is crucial to mitigate risks and comply with safety regulations.

Key Data for 4-(2-Furyl)benzaldehyde
The following table summarizes the essential quantitative data for 4-(2-Furyl)benzaldehyde,

providing a quick reference for safety and handling.

Property Value Source

Molecular Formula C₁₁H₈O₂ [1]

Molecular Weight 172.18 g/mol [1]

Melting Point 85 - 87 °C (185 - 188.6 °F) [1]

Boiling Point 178 - 179 °C (352 - 354 °F)

Density 1.045 g/cm³ at 25 °C (77 °F)
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This protocol outlines the necessary steps for the safe disposal of 4-(2-Furyl)benzaldehyde
waste, including contaminated materials.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure you are

wearing the appropriate personal protective equipment.[1][2] This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side shields or goggles.[1]

Lab Coat: A standard laboratory coat.

Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a

NIOSH/MSHA-approved respirator.[1]

2. Waste Collection:

Solid Waste: Collect any solid 4-(2-Furyl)benzaldehyde waste or contaminated materials

(e.g., filter paper, absorbent pads) in a clearly labeled, sealed container.[1][3] The container

should be designated for hazardous chemical waste.

Liquid Waste: If the compound is in a solution, collect it in a separate, labeled, and sealed

container for hazardous liquid waste. Do not mix with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "4-(2-Furyl)benzaldehyde," and any associated hazard symbols (e.g.,

harmful, irritant, environmentally hazardous).

3. Spill Management: In the event of a spill, follow these steps:

Evacuate: If the spill is large, evacuate the immediate area and alert others.[3]

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[1]

Contain: For small spills, use an inert absorbent material like vermiculite, sand, or earth to

contain the spill.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1333208?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=CC34404DE&productDescription=4-%282-FURYL%29BENZALDEHYDE+5GR&vendorId=VN00092202&countryCode=US&language=en
https://employees.delta.edu/facilities/_safety-data-sheets/benzaldehyde-aldrich.pdf
https://www.fishersci.com/store/msds?partNumber=CC34404DE&productDescription=4-%282-FURYL%29BENZALDEHYDE+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC34404DE&productDescription=4-%282-FURYL%29BENZALDEHYDE+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1333208?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=CC34404DE&productDescription=4-%282-FURYL%29BENZALDEHYDE+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Benzaldehyde%20cas100-52-7%20SDS.pdf
https://www.benchchem.com/product/b1333208?utm_src=pdf-body
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Benzaldehyde%20cas100-52-7%20SDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC34404DE&productDescription=4-%282-FURYL%29BENZALDEHYDE+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.kasturiaromatics.com/static/media/BENZALDEHYDE.d542b3bd0e163e547e50.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.[1][3]

Decontaminate: Clean the spill area with an appropriate solvent (check with your EHS office

for recommended cleaning agents) and then wash with soap and water. Collect all cleaning

materials as hazardous waste.

4. Storage Pending Disposal:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents, strong bases, and reducing

agents.[1][4]

The storage area should be a designated satellite accumulation area for hazardous waste.

5. Final Disposal:

Do not dispose of 4-(2-Furyl)benzaldehyde down the drain or in regular trash.[3] This

substance is toxic to aquatic life with long-lasting effects.[2]

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office or a licensed professional waste disposal service.[1][3] All disposal must be in

accordance with local, regional, and national regulations.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4-(2-
Furyl)benzaldehyde.
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Figure 1: Disposal Workflow for 4-(2-Furyl)benzaldehyde

Preparation

Waste Collection & Segregation Spill Management

Interim Storage

Final Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify Waste Type

Start

Solid Waste
(e.g., contaminated solids)

Solid

Liquid Waste
(e.g., solutions)

Liquid

Place in Labeled, Sealed
Hazardous Waste Container

Store in Designated
Satellite Accumulation Area

Small Spill Occurs

Contain with Inert
Absorbent Material

Collect and Place in
Hazardous Waste Container

Contact Environmental Health
& Safety (EHS) for Pickup

Professional Disposal
(Approved Waste Plant)

Click to download full resolution via product page

Caption: Disposal Workflow for 4-(2-Furyl)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. employees.delta.edu [employees.delta.edu]

3. durhamtech.edu [durhamtech.edu]

4. kasturiaromatics.com [kasturiaromatics.com]

To cite this document: BenchChem. [Proper Disposal of 4-(2-Furyl)benzaldehyde: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333208#4-2-furyl-benzaldehyde-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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